diethyl {[allyl(formyl)amino]methyl}phosphonate

• IUPAC Name: N-(diethoxyphosphorylmethyl)-N-prop-2-enylformamide
• InChI: InChI=1S/C9H18NO4P/c1-4-7-10(8-11)9-15(12,13-5-2)14-6-3/h4,8H,1,5-7,9H2,2-3H3
• InChI Key: JPUYESFXUZAOJM-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CN(CC=C)C=O)OCC
• Molecular Formula: C9H18NO4P
• Molecular Weight: 235.22 g/mol

Description

Diethyl {[allyl(formyl)amino]methyl}phosphonate, also known as DAMP, is a phosphonate compound that has been extensively studied for its potential applications in scientific research. DAMP is a versatile compound that can be synthesized using various methods and has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of diethyl {[allyl(formyl)amino]methyl}phosphonate is not well understood, but it is believed to involve the formation of stable complexes with metal ions and the inhibition of enzyme activity. diethyl {[allyl(formyl)amino]methyl}phosphonate has been shown to form stable complexes with metal ions such as copper, nickel, and zinc, which can be used for catalysis and other applications. Additionally, diethyl {[allyl(formyl)amino]methyl}phosphonate has been shown to inhibit the activity of various enzymes, including acid phosphatases and alkaline phosphatases.
Biochemical and Physiological Effects
diethyl {[allyl(formyl)amino]methyl}phosphonate has been shown to have a wide range of biochemical and physiological effects, including the inhibition of enzyme activity, the induction of apoptosis, and the modulation of immune responses. diethyl {[allyl(formyl)amino]methyl}phosphonate has been shown to inhibit the activity of various enzymes, including acid phosphatases and alkaline phosphatases, which are involved in a wide range of physiological processes. Additionally, diethyl {[allyl(formyl)amino]methyl}phosphonate has been shown to induce apoptosis in various cell types, including cancer cells. Finally, diethyl {[allyl(formyl)amino]methyl}phosphonate has been shown to modulate immune responses, particularly in the context of inflammation.

Advantages and Limitations for Lab Experiments

Diethyl {[allyl(formyl)amino]methyl}phosphonate has several advantages for lab experiments, including its stability, versatility, and ease of synthesis. diethyl {[allyl(formyl)amino]methyl}phosphonate is a stable compound that can be stored for long periods of time without degradation. Additionally, diethyl {[allyl(formyl)amino]methyl}phosphonate can be synthesized using various methods, making it a versatile compound that can be used in a wide range of applications. Finally, diethyl {[allyl(formyl)amino]methyl}phosphonate is relatively easy to synthesize, making it accessible to researchers with limited resources. However, diethyl {[allyl(formyl)amino]methyl}phosphonate also has some limitations for lab experiments, including its potential toxicity and the need for specialized equipment for some applications.

Future Directions

There are several future directions for research on diethyl {[allyl(formyl)amino]methyl}phosphonate, including the development of new synthetic methods, the exploration of its potential as a therapeutic agent, and the investigation of its interactions with biological systems. One potential future direction is the development of new synthetic methods for diethyl {[allyl(formyl)amino]methyl}phosphonate that are more efficient and sustainable. Additionally, diethyl {[allyl(formyl)amino]methyl}phosphonate has shown promise as a therapeutic agent for various diseases, including cancer and inflammation, and further research is needed to explore its potential in these areas. Finally, there is a need for further investigation of the interactions between diethyl {[allyl(formyl)amino]methyl}phosphonate and biological systems, including its interactions with enzymes, metal ions, and immune cells.

Synthesis Methods

Diethyl {[allyl(formyl)amino]methyl}phosphonate can be synthesized using various methods, including the Kabachnik-Fields reaction, the Michaelis-Arbuzov reaction, and the Hantzsch reaction. The Kabachnik-Fields reaction involves the reaction of an aldehyde or ketone with a phosphite ester and an amine to form the corresponding phosphonate. The Michaelis-Arbuzov reaction involves the reaction of a phosphonate ester with an alkyl halide to form the corresponding phosphonate. The Hantzsch reaction involves the reaction of an aldehyde or ketone with aminomethylene phosphonate to form the corresponding phosphonate.

Scientific Research Applications

Diethyl {[allyl(formyl)amino]methyl}phosphonate has been used in various scientific research applications, including as a ligand for metal ions, as a reagent for the synthesis of other compounds, and as a tool for studying enzyme activity. diethyl {[allyl(formyl)amino]methyl}phosphonate has been shown to form stable complexes with metal ions such as copper, nickel, and zinc, which can be used for catalysis and other applications. diethyl {[allyl(formyl)amino]methyl}phosphonate has also been used as a reagent for the synthesis of other compounds, such as phosphonate esters and phosphonamidates. Additionally, diethyl {[allyl(formyl)amino]methyl}phosphonate has been used as a tool for studying enzyme activity, particularly in the context of phosphatase inhibition.